C(C)(C)(C)OC(=O)NC=1C=C(C(=NC=1)C(=O)O)Cl

• IUPAC Name: 3-chloro-5-[(2-methylpropan-2-yl)oxycarbonylamino]pyridine-2-carboxylic acid
• InChI: InChI=1S/C11H13ClN2O4/c1-11(2,3)18-10(17)14-6-4-7(12)8(9(15)16)13-5-6/h4-5H,1-3H3,(H,14,17)(H,15,16)
• InChI Key: HNASBLATCWNGGM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1=CC(=C(N=C1)C(=O)O)Cl
• Molecular Formula: C11H13ClN2O4
• Molecular Weight: 272.68 g/mol
• CAS RN: 2097854-25-4

Description

C(C)(C)(C)OC(=O)NC=1C=C(C(=NC=1)C(=O)O)Cl is a chemical compound that has been extensively studied for its potential use in various scientific research applications. Also known as Clopidogrel, this compound is a thienopyridine derivative and is widely used as an antiplatelet drug. In

Scientific Research Applications

Creativity in Scientific Research

• The Creative Scientific Ability Test (C-SAT) measures potential for scientific creativity, including hypothesis generation and experiment design, which could be relevant in the exploration of complex chemical structures like C(C)(C)(C)OC(=O)NC=1C=C(C(=NC=1)C(=O)O)Cl (Ayas & Sak, 2014).

Science Education and Engagement

• Research on high school science fairs reveals insights into student opinions on science education, which can be applied to teaching methodologies involving complex chemicals (Grinnell et al., 2018).

Statistical Methods in Scientific Research

• The use of ranks in one-criterion variance analysis offers a statistical approach that could be applicable in analyzing research data related to chemical substances like this compound (Kruskal & Wallis, 1952).

Ranking and Evaluation in Science

• The ranking of scientists, based on their research outputs, including those studying complex chemical structures, can be measured using the Hirsch index (Weng et al., 2018).

Innovative Applications in Chemistry

• The synthesis of oxygen and nitrogen-rich fluorescent C-dots for selective ion detection represents a novel application in chemistry, which might involve complex chemical compounds (Kainth et al., 2018).

Spectral and Structural Analysis

• Research on the spectral and structural properties of carotenoids involves detailed analysis that could be relevant to the study of complex chemicals (Finkelshtein & Shamsiev, 2019).

Seismic Response in Structural Engineering

• The study of inelastic displacement ratio in structures subjected to seismic events provides a perspective on how complex structures, similar to intricate chemical compounds, respond to external stressors (Durucan & Durucan, 2016).

Automatic Term Recognition

• The automatic recognition of multi-word terms, like complex chemical names, is crucial for organizing and accessing scientific knowledge (Frantzi et al., 2000).

Teacher Beliefs and Science Education

• Validating the Draw-A-Science-Teacher-Test Checklist (DASTT-C) explores mental models and beliefs in science education, which are crucial for understanding complex subjects like chemistry (Thomas et al., 2001).

Context-Based Learning in Science

• Implementing context- and problem-based learning in teaching thermodynamics demonstrates the effectiveness of applied learning methods, which could be beneficial in understanding complex chemicals (Baran & Sozbilir, 2018).

Mechanism of Action

Target of Action

It is known that similar compounds, such as indole derivatives, bind with high affinity to multiple receptors , suggesting a broad spectrum of biological activities.

Biochemical Pathways

Similar compounds have been found to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . This suggests that the compound may affect a variety of biochemical pathways.

Result of Action

Given the broad spectrum of biological activities associated with similar compounds , it can be hypothesized that this compound may have diverse effects at the molecular and cellular levels.